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Compound of Interest

Compound Name: Tert-butylcarbamate

Cat. No.: B1260302 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-butyl carbamate, a versatile

reagent widely employed in organic synthesis, particularly as a protecting group for amines.

This document details its chemical and physical properties, provides in-depth experimental

protocols for its synthesis, and illustrates key reaction mechanisms and workflows.

Core Properties of tert-Butyl Carbamate
tert-Butyl carbamate, also known as Boc-amide, is a white crystalline solid at room

temperature.[1] Its stability and solubility in a range of organic solvents make it a valuable

intermediate in the synthesis of pharmaceuticals and agrochemicals.[1]

Physicochemical Properties
A summary of the key physicochemical properties of tert-butyl carbamate is presented in Table

1.
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Property Value Source(s)

Molecular Formula C5H11NO2 [1][2][3]

Molecular Weight 117.15 g/mol [1][2][3][4]

Melting Point 105-108 °C [2][4][5]

Boiling Point 218.95 °C (rough estimate) [2][4]

Density 1.1274 g/cm³ (rough estimate) [2][4]

Flash Point 82.4 °C [2]

Vapor Pressure 0.408 mmHg at 25°C [2]

pKa 13.59 ± 0.50 (Predicted) [4][5]

Solubility Profile
The solubility of tert-butyl carbamate in various solvents is crucial for its application in organic

synthesis and is detailed in Table 2.

Solvent Solubility Source(s)

Methylene Chloride Soluble [2][4][5][6][7]

Chloroform Soluble [2][4][5][6][7]

Alcohols (e.g., Methanol) Soluble [2][4][5][6][7]

Water Slightly soluble [2][4][5][6][7]

Petroleum Ether Slightly soluble [2][4][5][6][7]

Spectroscopic Data
Spectroscopic analysis is essential for the structural confirmation of tert-butyl carbamate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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¹H NMR (CDCl₃): Chemical shifts are observed for the protons of the tert-butyl group and the

amine group.[8][9]

¹³C NMR: Provides information on the carbon framework of the molecule.[3]

Infrared (IR) Spectroscopy
The IR spectrum of tert-butyl carbamate shows characteristic absorption bands for the N-H and

C=O stretching vibrations of the carbamate functional group.[3][10]

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of tert-

butyl carbamate, confirming its molecular formula.[3][11][12][13][14][15]

Synthesis of tert-Butyl Carbamate
Several methods have been developed for the synthesis of tert-butyl carbamate. Two common

and effective laboratory-scale preparations are detailed below.

Method 1: From tert-Butyl Alcohol and Sodium Cyanate
This procedure involves the reaction of tert-butyl alcohol with sodium cyanate in the presence

of trifluoroacetic acid.[16]

Experimental Protocol:

Reaction Setup: In a 500-mL three-necked flask equipped with a mechanical stirrer, a

thermometer, and an addition funnel, add a solution of 14.8 g (0.20 mole) of tert-butyl alcohol

in 125 ml of benzene.

Addition of Reagents: Add 26.0 g (0.40 mole) of sodium cyanate to the flask.

Acid Addition: While stirring the suspension slowly (approximately 120 rpm), add 48.0 g (31.2

ml, 0.42 mole) of trifluoroacetic acid dropwise at a rapid rate. The reaction should be carried

out in a fume hood.[16]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemicalbook.com/SpectrumEN_4248-19-5_1HNMR.htm
https://spectrabase.com/spectrum/L2qo4bRmyfb
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-carbamate
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-carbamate
https://www.benchchem.com/pdf/A_Researcher_s_Guide_to_Confirming_Tert_Butyl_Carbazate_Derivative_Structures_via_Spectroscopic_Analysis.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-carbamate
https://pmc.ncbi.nlm.nih.gov/articles/PMC3212097/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4248195&Mask=200
https://www.chemicalbook.com/SpectrumEN_4248-19-5_MS.htm
https://dev.spectrabase.com/spectrum/EFSkeWEgEV
https://spectrabase.com/spectrum/EFSkeWEgEV
http://www.orgsyn.org/demo.aspx?prep=CV5P0162
http://www.orgsyn.org/demo.aspx?prep=CV5P0162
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Work-up: After the addition is complete, the reaction mixture is worked up to isolate

the product.

Purification: The crude product is purified by recrystallization from hexane to yield white

needles of tert-butyl carbamate.[16] The reported yield is 76–94%, with a melting point of

107–109 °C.[16]

Reaction Workflow: Synthesis from tert-Butyl Alcohol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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